Methyl 4-(2-(6-methoxybenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate

• IUPAC Name: methyl 4-[[(6-methoxy-1,3-benzothiazol-2-yl)amino]carbamoyl]benzoate
• InChI: InChI=1S/C17H15N3O4S/c1-23-12-7-8-13-14(9-12)25-17(18-13)20-19-15(21)10-3-5-11(6-4-10)16(22)24-2/h3-9H,1-2H3,(H,18,20)(H,19,21)
• InChI Key: HBRNJTVFUZLVPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NNC(=O)C3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C17H15N3O4S
• Molecular Weight: 357.4 g/mol

Description

“Methyl 4-(2-(6-methoxybenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate” is a complex organic compound. It contains a benzo[d]thiazol-2-yl group, which is a type of heterocyclic compound that is found in many biologically active molecules. The compound also contains a methoxy group (OCH3), which is a common substituent in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzo[d]thiazol-2-yl and methoxy groups. These groups could potentially influence the compound’s reactivity and interactions with other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy group could potentially increase the compound’s solubility in organic solvents.

Scientific Research Applications

Anticancer Activity

• A study demonstrated the synthesis of novel 4-thiazolidinones with a benzothiazole moiety, including derivatives related to Methyl 4-(2-(6-methoxybenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate. These compounds showed significant anticancer activity against various cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers (Havrylyuk et al., 2010).

Antimicrobial Activity

• Research on 4-thiazolidinone derivatives, related to the compound , revealed potential antimycobacterial activity against Mycobacterium tuberculosis H37Rv and antimicrobial activities against various bacteria and fungi (Küçükgüzel et al., 2002).
• Another study focused on solvent-free synthesis of novel 1,3,4-thiadiazole-based molecules, which demonstrated significant antimicrobial activity against a range of microorganisms, including Escherichia coli, Pseudomonas aeruginosa, Proteus vulgaris, Bacillus subtilis, Staphylococcus aureus, and Candida albicans (Shehadi et al., 2022).

Synthesis of Novel Compounds

• A study conducted synthesis and characterization of 2-o-hydroxyphenyl-5-aryl-1,3,4-oxadiazoles, which could potentially include derivatives of Methyl 4-(2-(6-methoxybenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate. These compounds were characterized using various spectroscopic techniques (Li De-jiang & Ge Zheng-hong, 2005).

Mechanism of Action

Target of Action

Compounds with a thiazole ring, such as this one, have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

Thiazole derivatives have been shown to interact with various targets to exert their effects . For instance, some thiazole derivatives have been found to inhibit COX-1, an enzyme involved in inflammation and pain .

Biochemical Pathways

Given the diverse biological activities of thiazole derivatives, it can be inferred that multiple pathways might be affected .

Result of Action

Thiazole derivatives have been found to exhibit a range of biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could explore the potential biological activities of this compound, given the known activities of other benzo[d]thiazol-2-yl-containing compounds. Additionally, studies could investigate the compound’s physical and chemical properties in more detail.